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Introduction

Prodigiosin, a vibrant red pigment belonging to the prodiginine family of natural products, is a
secondary metabolite produced by various bacteria, most notably Serratia marcescens. This
tripyrrole pigment has garnered significant attention within the scientific and pharmaceutical
communities due to its diverse and potent biological activities, including antibacterial,
antifungal, antiprotozoal, immunosuppressive, and anticancer properties. Accurate and reliable
guantification of prodigiosin is paramount for research and development, enabling the
optimization of production processes, assessment of its therapeutic potential, and elucidation
of its mechanisms of action.

Spectrophotometry offers a rapid, accessible, and cost-effective method for the quantification of
prodigiosin. This technique leverages the pigment's characteristic strong absorbance of light in
the visible spectrum. This document provides detailed application notes and experimental
protocols for the accurate quantification of prodigiosin using spectrophotometry.
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Principle of Spectrophotometric Quantification

The quantification of prodigiosin by spectrophotometry is based on the Beer-Lambert law,
which states that the absorbance of a solution is directly proportional to the concentration of the
absorbing species and the path length of the light through the solution. Prodigiosin exhibits a
distinct absorption spectrum, with its maximum absorbance (Amax) being highly dependent on
the pH of the solvent. In acidic conditions (pH < 5), prodigiosin is red and typically displays a
Amax around 535 nm.[1] In neutral or alkaline conditions, the color shifts to yellow-orange, and
the Amax is observed at a lower wavelength, around 470 nm. For consistent and sensitive
measurements, quantification is almost exclusively performed in an acidified solvent.

Data Presentation: Key Parameters for Prodigiosin
Quantification

The following tables summarize crucial quantitative data for the spectrophotometric analysis of
prodigiosin.

Parameter Value Solvent Reference

Molar Extinction

o 139,800 M—icm~1 Acidified Ethanol [2][3]
Coefficient (g)
Molar Extinction N

o 100,150 M—*cm™* Not Specified
Coefficient (g)
Molar Extinction N

o 110,000 M—cm™1 Not Specified
Coefficient (€)
Absorption Maximum Acidified

~535 nm [1]

(Amax) Ethanol/Methanol
Molecular Weight 323.4 g/mol

Note: The molar extinction coefficient can vary slightly depending on the purity of the
prodigiosin standard and the exact composition of the acidified solvent.

Experimental Protocols
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This section outlines detailed methodologies for the extraction and subsequent
spectrophotometric quantification of prodigiosin from bacterial cultures.

Protocol 1: Extraction of Prodigiosin from Bacterial
Culture

This protocol is adapted for the extraction of intracellular prodigiosin from a bacterial culture,
such as Serratia marcescens.

Materials:

Bacterial culture producing prodigiosin
o Centrifuge and centrifuge tubes

 Acidified methanol (4% v/v of 1 M HCI in methanol) or acidified ethanol (4% v/v of 1 M HCl in
ethanol)[3]

e Vortex mixer

e Spectrophotometer and cuvettes

Procedure:

o Harvesting Bacterial Cells:
o Transfer a known volume of the bacterial culture to a centrifuge tube.
o Pellet the cells by centrifugation at 8,000-10,000 x g for 10-15 minutes at 4°C.[3]
o Carefully decant and discard the supernatant.

e Pigment Extraction:

o Resuspend the cell pellet in a known volume of acidified methanol or acidified ethanol. A
common practice is to use the same volume of solvent as the initial culture volume.
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o Vortex the mixture vigorously for 1-2 minutes to ensure complete cell lysis and extraction
of the pigment. The cell pellet should become colorless.

o Incubate the mixture at room temperature for 10-15 minutes, protected from light.
 Clarification of the Extract:
o Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C to pellet the cell debris.

o Carefully transfer the clear, red supernatant containing the prodigiosin to a new tube. This
is your prodigiosin extract.

Protocol 2: Spectrophotometric Quantification of
Prodigiosin

This protocol describes how to measure the absorbance of the prodigiosin extract and
calculate its concentration.

Materials:

Prodigiosin extract (from Protocol 1)

Acidified methanol or ethanol (for blank and dilutions)

Spectrophotometer

Quartz or glass cuvettes (1 cm path length)
Procedure:
e Spectrophotometer Setup:

o Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength to 535 nm.

e Blanking the Spectrophotometer:
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o Fill a cuvette with the acidified solvent (methanol or ethanol) that was used for the
extraction.

o Place the cuvette in the spectrophotometer and zero the absorbance.

o Measuring the Absorbance:

o If the prodigiosin extract is intensely colored, it may need to be diluted with the acidified
solvent to bring the absorbance reading within the linear range of the spectrophotometer
(typically 0.1 - 1.0). Record the dilution factor.

o Transfer the prodigiosin extract (or the diluted extract) to a clean cuvette.

o Place the cuvette in the spectrophotometer and record the absorbance at 535 nm (Asss).
o Calculating Prodigiosin Concentration:

o Use the Beer-Lambert law to calculate the concentration of prodigiosin in the extract.

Concentration (M) = (Aszs) / (€ x 1)

Where:

o Asss is the absorbance at 535 nm.

o ¢ is the molar extinction coefficient (139,800 M~tcm™1 for prodigiosin in acidified ethanol).

[3]
o |is the path length of the cuvette (typically 1 cm).
o To express the concentration in mg/L, use the following formula:

Concentration (mg/L) = Concentration (M) x Molecular Weight of Prodigiosin ( g/mol ) x 1000
(mg/g)

Concentration (mg/L) = (As3s x 323.4 x 1000) / 139,800

o Remember to multiply the final concentration by the dilution factor if the sample was
diluted.
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Alternative Calculation Method

An alternative formula that directly calculates the prodigiosin units per cell, taking into account
the turbidity of the cell culture, has also been reported.[4]

Prodigiosin (units/cell) = [ODs3a - (1.381 x ODs20)] / ODe20 x 1000[4]

Where:

» ODs3a4 is the absorbance of the acidified methanol extract at 534 nm.

» ODe2o0 is the absorbance of the bacterial culture at 620 nm before extraction.
This method can be useful for normalizing prodigiosin production to cell density.

Mandatory Visualizations
Prodigiosin Biosynthesis Pathway

The biosynthesis of prodigiosin is a bifurcated process where two precursor molecules, 2-
methyl-3-n-amyl-pyrrole (MAP) and 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC), are
synthesized independently and then condensed to form the final prodigiosin molecule.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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